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Compound of Interest

Compound Name: delta(7)-Stigmastenol

Cat. No.: B1254669

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of delta(7)-Stigmastenol, a significant
phytosterol found in various plant sources. The guide covers its chemical structure,
physicochemical properties, and biological relevance, presenting data in a structured format for
ease of reference and comparison.

Chemical Identity and Structure

Delta(7)-Stigmastenol, also known as Schottenol or 22,23-dihydrospinasterol, is a plant sterol
characterized by a double bond at the seventh carbon position of the steroid nucleus.[1] Its
chemical structure is fundamental to its biological function and interaction with cellular systems.

Chemical Formula: C29Hs00[1][2][3]

IUPAC Name: (3S,9R,10S,13R,14R,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-
dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol[1][2]

CAS Number: 6869-99-4[1][4]
The chemical structure of delta(7)-Stigmastenol is depicted in the following diagram:

Caption: Chemical structure of delta(7)-Stigmastenol.
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Physicochemical Properties

A summary of the key physicochemical properties of delta(7)-Stigmastenol is provided in the
table below. These properties are crucial for understanding its behavior in biological systems
and for the development of analytical methods.

Property Value Source
Molecular Weight 414.72 g/mol [1]
Molecular Formula C29H500 [1][2][3]
Appearance Solid [5]
Purity >95% or >98%-+ [1][5]
Water Solubility 2.2e-05 g/L (Predicted) [4]

logP 7.92 (Predicted) [4]

pKa (Strongest Acidic) 18.36 (Predicted) [4]

Biological Significance and Potential Signaling
Pathways

Delta(7)-Stigmastenol is a phytosterol with recognized biological activities, most notably its
cholesterol-lowering effects.[1] It is believed to compete with dietary cholesterol for absorption
in the intestine, thereby reducing the amount of cholesterol that enters the bloodstream.[1] This
mechanism is a key area of interest for the development of nutraceuticals and therapeutic
agents for managing hypercholesterolemia.

While specific signaling pathways directly modulated by delta(7)-Stigmastenol are still under
extensive research, its primary mechanism of action is related to cholesterol metabolism. A
simplified logical workflow of its proposed action is presented below.
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Caption: Proposed mechanism of cholesterol absorption inhibition.

Experimental Protocols
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The identification and quantification of delta(7)-Stigmastenol in biological matrices or plant
extracts typically involve chromatographic and spectrometric techniques. A general
experimental workflow is outlined below.

4.1. Sample Preparation: Extraction of Sterols from Plant Material

» Homogenization: Homogenize the dried plant material in a suitable solvent such as
chloroform:methanol (2:1, v/v).

» Saponification: Saponify the lipid extract with alcoholic potassium hydroxide to hydrolyze
esterified sterols.

o Extraction: Extract the unsaponifiable matter containing free sterols using a non-polar
solvent like n-hexane or diethyl ether.

« Purification: Purify the sterol fraction using techniques such as thin-layer chromatography
(TLC) or column chromatography.

4.2. Analytical Determination: Gas Chromatography-Mass Spectrometry (GC-MS)

» Derivatization: Convert the sterols to their trimethylsilyl (TMS) ethers to increase their
volatility for GC analysis.

e GC Separation: Inject the derivatized sample into a gas chromatograph equipped with a
capillary column suitable for sterol separation (e.g., DB-5ms).

* MS Detection: Use a mass spectrometer to detect and identify the separated compounds
based on their mass spectra and retention times. The mass spectrum of delta(7)-
Stigmastenol will show a characteristic molecular ion peak (m/z) and fragmentation pattern.

[6]
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Caption: General experimental workflow for sterol analysis.
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Conclusion

Delta(7)-Stigmastenol is a phytosterol with significant potential in the fields of nutrition and
pharmacology. Its well-defined chemical structure and cholesterol-lowering properties make it a
compelling subject for further research and development. The methodologies outlined in this
guide provide a framework for the accurate analysis and characterization of this compound,
facilitating future investigations into its biological roles and therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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